Cas no 134998-66-6 ((2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]amino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol)

• Product Name: (2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]amino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
• CAS No: 134998-66-6
• MF: C₁₄H₂₁N₇O₃
• MW: 335.361641645432
• CID: 2663077
• Update Time: 2023-08-06

(2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]amino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(5'-Adenosyl)-2-butene-1,4-diamine
• (2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]amino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol

• Inchi： 1S/C14H21N7O3/c15-3-1-2-4-17-5-8-10(22)11(23)14(24-8)21-7-20-9-12(16)18-6-19-13(9)21/h1-2,6-8,10-11,14,17,22-23H,3-5,15H2,(H2,16,18,19)/b2-1-/t8-,10-,11-,14-/m1/s1
• InChI Key： DORFQICIWFRTTO-ZVRKEXNHSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CNC/C=C\CN)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 441
• XLogP3: -1.4
• Topological Polar Surface Area: 157